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Compound of Interest

Compound Name: Ladostigil (Tartrate)

Cat. No.: B15359348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of in vivo studies of Ladostigil tartrate in rodent

models, focusing on its neuroprotective, anti-inflammatory, and cognitive-enhancing effects. It

includes a summary of quantitative data, detailed experimental protocols for key

methodologies, and diagrams of relevant signaling pathways.

I. Quantitative Data Summary
The following tables summarize the key quantitative data from various in vivo studies of

Ladostigil tartrate in rodent models.

Table 1: Effects of Ladostigil Tartrate on Cognitive Function in Rodent Models
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Rodent Model
Ladostigil
Tartrate Dose

Treatment
Duration

Behavioral
Test

Key Findings

Aged Rats (16

months old)
1 mg/kg/day 6 months

Novel Object

Recognition

(NOR), Morris

Water Maze

(MWM)

Prevented the

age-related

decline in

recognition and

spatial memory.

[1][2]

Aged Rats (20.5

months old)
8.5 mg/kg/day Chronic

Novel Object

Recognition

(NOR)

Reversed

existing memory

deficits.[1]

Rats with

scopolamine-

induced memory

impairment

Not specified Not specified
Spatial Memory

Task

Antagonized

scopolamine-

induced

impairment in

spatial memory.

[3][4]

Rats with

intracerebroventr

icular

streptozotocin-

induced memory

deficits

Not specified Not specified

Episodic and

Spatial Memory

Tasks

Reduced deficits

in episodic and

spatial memory.

[3][4]

Table 2: Effects of Ladostigil Tartrate on Neuroinflammation and Enzyme Activity in Rodent

Models
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Rodent Model
Ladostigil
Tartrate Dose

Treatment
Duration

Biomarker/Enz
yme

Key Findings

Aged Rats (16

months old)
1 mg/kg/day 6 months

Microglial

activation

(CD11b

expression)

Reduced

microglial

activation in the

fornix and

parietal cortex.[1]

Aged Rats (16

months old)
1 mg/kg/day 6 months

Pro-inflammatory

cytokines (TNFα,

IL-6, IL-1β

mRNA)

Suppressed the

age-induced

increase in

mRNA levels.[2]

[5]

Aged Rats 8.5 mg/kg/day Chronic
Cholinesterase

(ChE)

Inhibited brain

ChE by

approximately

30%.[1]

Aged Rats 8.5 mg/kg/day Chronic

Monoamine

Oxidase (MAO-A

and MAO-B)

Inhibited brain

MAO-A and

MAO-B by 55-

59%.[1]

II. Experimental Protocols
This section details the methodologies for key experiments cited in the in vivo studies of

Ladostigil tartrate.

Rodent Models of Cognitive Impairment
a) Scopolamine-Induced Amnesia Model (Rat)

This model is used to induce a transient cholinergic deficit, mimicking aspects of cognitive

impairment seen in Alzheimer's disease.

Materials:
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Scopolamine hydrobromide

Saline solution (0.9% NaCl)

Syringes and needles for intraperitoneal (IP) injection

Protocol:

Dissolve scopolamine hydrobromide in saline to the desired concentration (e.g., 0.4 mg/kg

body weight).

Administer the scopolamine solution via IP injection to the rats.

Typically, behavioral testing is conducted 30 minutes after the scopolamine injection.

A control group should be injected with an equivalent volume of saline.

b) Intracerebroventricular (ICV) Streptozotocin (STZ) Model (Rat)

This model induces a state of insulin resistance in the brain, leading to neurodegeneration and

cognitive deficits, which shares pathological features with sporadic Alzheimer's disease.

Materials:

Streptozotocin (STZ)

Citrate buffer (pH 4.5)

Anesthesia (e.g., ketamine/xylazine cocktail)

Stereotaxic apparatus

Hamilton syringe

Protocol:

Anesthetize the rat and mount it in a stereotaxic apparatus.
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Expose the skull and drill bilateral burr holes over the lateral ventricles. The coordinates

are typically determined based on a rat brain atlas (e.g., Paxinos and Watson).

Dissolve STZ in cold citrate buffer immediately before use. A common dose is 2 mg/kg.[1]

[2]

Slowly infuse the STZ solution (e.g., 2 µl per ventricle) into each lateral ventricle using a

Hamilton syringe.[1]

Suture the scalp incision and allow the animal to recover.

Behavioral and neurochemical assessments are typically performed several weeks (e.g.,

30 days) post-surgery to allow for the development of pathology.[1]

A sham control group should receive an ICV injection of the citrate buffer vehicle.

Behavioral Assays for Learning and Memory
a) Morris Water Maze (MWM)

The MWM is a widely used test to assess spatial learning and memory.

Apparatus:

A circular pool (typically 1.5-2 meters in diameter) filled with water made opaque with non-

toxic paint or milk powder.[6]

An escape platform submerged 1-2 cm below the water surface.

A video tracking system to record the animal's swim path.

Various distal visual cues placed around the room.

Protocol:

Acquisition Phase (Spatial Learning):

For 4-5 consecutive days, each rat is given a series of trials (e.g., 4 trials per day) to

find the hidden platform.
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For each trial, the rat is released from one of four quasi-random starting positions

(North, South, East, West).

The rat is allowed to swim for a set time (e.g., 60 or 90 seconds) to find the platform. If it

fails, it is gently guided to the platform.

The rat is allowed to remain on the platform for 15-30 seconds to observe the distal

cues.

The time to reach the platform (escape latency) and the swim path length are recorded.

A decrease in these measures over days indicates learning.

Probe Trial (Spatial Memory):

On the day after the last acquisition trial, the platform is removed from the pool.

The rat is allowed to swim freely for a set time (e.g., 60 seconds).

The time spent in the target quadrant (where the platform was previously located) and

the number of crossings over the former platform location are measured as indices of

memory retention.

b) Novel Object Recognition (NOR) Test

The NOR test is based on the innate tendency of rodents to explore novel objects more than

familiar ones. It assesses recognition memory.

Apparatus:

An open-field arena (e.g., a square or circular box).

A set of different objects that are of similar size but distinct in shape and texture. The

objects should be heavy enough that the animal cannot displace them.

Protocol:

Habituation:
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On the first day, the rodent is allowed to freely explore the empty arena for a set period

(e.g., 5-10 minutes) to acclimate to the environment.

Familiarization/Training Phase:

On the second day, two identical objects are placed in the arena.

The rodent is placed in the arena and allowed to explore the objects for a set time (e.g.,

5-10 minutes).

The total time spent exploring each object is recorded. Exploration is typically defined

as the animal's nose being within a certain proximity (e.g., 2 cm) of the object and

oriented towards it.

Test Phase (Recognition Memory):

After a retention interval (e.g., 1 hour to 24 hours), one of the familiar objects is replaced

with a novel object.

The rodent is returned to the arena and the time spent exploring the familiar and novel

objects is recorded for a set period (e.g., 5 minutes).

A discrimination index is calculated, often as: (Time exploring novel object - Time

exploring familiar object) / (Total exploration time). A higher discrimination index

indicates better recognition memory.

III. Signaling Pathways and Experimental Workflows
The following diagrams illustrate key signaling pathways implicated in the neuroprotective

effects of Ladostigil tartrate and a general experimental workflow for in vivo studies.
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Caption: Ladostigil's neuroprotective signaling pathway.
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Caption: Ladostigil's anti-inflammatory signaling pathway.
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Caption: General workflow for a Ladostigil in vivo study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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